2-(4-fluorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-6-[(E)-2-(4-methylphenyl)ethenyl]pyridazin-3-one
• InChI: InChI=1S/C20H17FN2O/c1-15-2-4-16(5-3-15)8-11-19-12-13-20(24)23(22-19)14-17-6-9-18(21)10-7-17/h2-13H,14H2,1H3/b11-8+
• InChI Key: AAMSNXJTQPSNDL-DHZHZOJOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CC2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/C2=NN(C(=O)C=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H17FN2O
• Molecular Weight: 320.4 g/mol
• CAS No.: 306979-89-5

Description

2-(4-fluorobenzyl)-6-(4-methylstyryl)-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C20H17FN2O and its molecular weight is 320.367. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

A study highlighted the synthesis of a pyridazinone derivative and its characterization using various spectroscopic methods, confirming the structure through X-ray diffraction. This research emphasized the derivative's stability and its spectroscopic analysis, providing insights into its potential applications in molecular structure studies (Kalai et al., 2021).

Applications in Drug Discovery

Pyridazinone scaffolds have been identified as key structures in the synthesis of various compounds with potential drug discovery applications. Sequential nucleophilic substitution methods allow for the creation of polyfunctional systems, showcasing the versatility of pyridazinone derivatives in medicinal chemistry (Pattison et al., 2009).

Vasorelaxant and Antiplatelet Activities

Research on pyridazinone derivatives revealed their significant vasorelaxant and antiplatelet activities. These findings suggest the potential of such derivatives in developing new therapeutic agents for cardiovascular diseases (Costas et al., 2010).

Analgesic and Anti-inflammatory Agents

A series of pyridazinone derivatives were synthesized and evaluated for their analgesic and anti-inflammatory properties. This research demonstrates the potential of these compounds as safer alternatives to traditional NSAIDs for pain and inflammation management (Gökçe et al., 2005).

Myocardial Imaging Agent

A novel fluorine 18-labeled pyridazinone derivative, BMS-747158-02, was studied for its potential as a PET myocardial imaging agent. This compound targets mitochondrial complex I in cardiomyocytes, indicating its utility in cardiac imaging and diagnosis (Yalamanchili et al., 2007).